Cas no 93640-61-0 (5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis-)

93640-61-0 structure
Product name:5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis-
5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis- Chemical and Physical Properties
Names and Identifiers
-
- (5S,6R)-6-(hydroxymethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
- 5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis-
- 93640-61-0
- 6-(Hydroxymethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
- 1,2-cis-1-Hydroxymethylbenzosuberan
- cis-6,7,8,9-Tetrahydro-5-hydroxy-5H-benzocycloheptene-6-methanol
- DTXSID70918269
-
- Inchi: InChI=1S/C12H16O2/c13-8-10-6-3-5-9-4-1-2-7-11(9)12(10)14/h1-2,4,7,10,12-14H,3,5-6,8H2/t10-,12+/m1/s1
- InChI Key: WOWBREGKDWWGTO-PWSUYJOCSA-N
Computed Properties
- Exact Mass: 192.115029749Da
- Monoisotopic Mass: 192.115029749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 40.5Ų
5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis- Related Literature
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
93640-61-0 (5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis-) Related Products
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